6,9-Dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene

• CAS No.: 109746-53-4
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene
• InChI: InChI=1S/C13H21N3O2/c1-2-12-10-14-4-6-17-8-9-18-7-5-15-11-13(3-1)16-12/h1-3,14-15H,4-11H2
• InChI Key: WHHUJVBPOFGGBC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOCCNCC2=CC=CC(=N2)CN1

Description

6,9-Dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene is a complex organic compound with the molecular formula C13H17N3O4. This compound is known for its unique bicyclic structure, which includes oxygen and nitrogen atoms within its rings. It has various applications in scientific research, particularly in the fields of chemistry and materials science .

Preparation Methods

The synthesis of 6,9-Dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene involves multiple steps, typically starting with the preparation of intermediate compounds. One common synthetic route includes the reaction of specific amines with diols under controlled conditions to form the bicyclic structure. Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

6,9-Dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

Scientific Research Applications

6,9-Dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with metals, which are studied for their catalytic properties.

Biology: The compound is explored for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to investigate its potential as a therapeutic agent due to its unique structure and reactivity.

Industry: It is used in the development of advanced materials, such as polymers and nanomaterials, due to its ability to form stable complexes.

Mechanism of Action

The mechanism of action of 6,9-Dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene involves its interaction with molecular targets through coordination bonds. The compound can bind to metal ions, altering their electronic properties and reactivity. This interaction is crucial in catalytic processes and in the formation of stable complexes that can be used in various applications .

Comparison with Similar Compounds

6,9-Dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene can be compared with other similar compounds, such as:

3,12-Dimethyl-6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene: This compound has similar structural features but includes methyl groups that alter its reactivity and applications.

2,13-Dimethyl-6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),2,12,14,16-pentaene: Another related compound with additional methyl groups and different electronic properties.

These comparisons highlight the uniqueness of 6,9-Dioxa-3,12,18-triazabicyclo[123